6-bromo-N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide

• Molecular Formula: C19H16BrClN2O3S
• Molecular Weight: 467.8 g/mol
• IUPAC Name: 2-bromo-N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-5-oxo-4-oxatricyclo[4.2.1.03,7]nonane-9-carboxamide
• InChI: InChI=1S/C19H16BrClN2O3S/c1-7-15(8-2-4-9(21)5-3-8)22-19(27-7)23-17(24)12-10-6-11-13(12)18(25)26-16(11)14(10)20/h2-5,10-14,16H,6H2,1H3,(H,22,23,24)
• InChI Key: QPKBIZLUAQVVDV-UHFFFAOYSA-N
• SMILES: CC1=C(N=C(S1)NC(=O)C2C3CC4C2C(=O)OC4C3Br)C5=CC=C(C=C5)Cl

Description

6-bromo-N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide is a chemical compound that has been of interest to researchers due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 6-bromo-N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells. It may also work by reducing inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that 6-bromo-N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide can have a range of biochemical and physiological effects. These include the inhibition of cell growth and proliferation, the induction of apoptosis (programmed cell death), and the reduction of inflammation and pain.

Advantages and Limitations for Lab Experiments

One advantage of using 6-bromo-N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide in lab experiments is its potential as a new anti-cancer agent. It may also have potential as an anti-inflammatory and analgesic agent. However, the limitations of using this compound in lab experiments include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 6-bromo-N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide. These include:
1. Further studies on the mechanism of action of this compound to better understand its anti-cancer, anti-inflammatory, and analgesic properties.
2. Development of new synthetic methods for the production of this compound that are more efficient and cost-effective.
3. Studies on the pharmacokinetics and pharmacodynamics of this compound to determine its efficacy and safety in vivo.
4. Identification of potential drug targets for this compound and development of new drug delivery systems for its use in cancer therapy.
5. Investigation of the potential use of this compound in combination with other anti-cancer agents to improve its efficacy.
6. Exploration of the potential use of this compound in the treatment of other diseases, such as autoimmune disorders and chronic pain.
In conclusion, 6-bromo-N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide is a chemical compound with potential applications in the field of medicinal chemistry. Its anti-cancer, anti-inflammatory, and analgesic properties make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 6-bromo-N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide involves the reaction of 4-(4-chlorophenyl)-5-methyl-2-thiocyanato-1,3-thiazole with 7-bromo-3,5-dihydroxyhexahydro-2H-3,5-methanocyclopenta[b]furan-2-one in the presence of a base. The resulting product is then treated with an acid to obtain the final compound.

Scientific Research Applications

6-bromo-N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide has been found to have potential applications in the field of medicinal chemistry. It has been shown to have activity against certain types of cancer cells, including ovarian and breast cancer cells. In addition, it has been found to have anti-inflammatory and analgesic properties.